Cas no 42046-68-4 (1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI))

1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) structure
42046-68-4 structure
Product Name:1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
CAS No:42046-68-4
MF:C7H6N2O2
MW:150.134741306305
CID:1017823
PubChem ID:45082023
Update Time:2025-04-20

1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
    • 3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid
    • 3-cyano-5-methyl-pyrrole-2-carboxylic acid
    • 42046-68-4
    • SCHEMBL3281406
    • DB-315315
    • BWSDXFDMFXURCU-UHFFFAOYSA-N
    • DTXSID80665035
    • Inchi: 1S/C7H6N2O2/c1-4-2-5(3-8)6(9-4)7(10)11/h2,9H,1H3,(H,10,11)
    • InChI Key: BWSDXFDMFXURCU-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C#N)C=C(C)N1)=O

Computed Properties

  • Exact Mass: 150.042927438g/mol
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.9Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.